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Compound of Interest

Compound Name: Benzyl tellurocyanate

Cat. No.: B15452305 Get Quote

Benzyl tellurocyanate is an organotellurium compound. Its chemical structure consists of a

benzyl group attached to a tellurocyanate functional group.

Chemical Formula: C₈H₇NTe[1]

IUPAC Name: benzyl tellurocyanate[1]

CAS Number: 62404-99-3[1]

SMILES: C1=CC=C(C=C1)C[Te]C#N[1]

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The table below summarizes the atomic weights of the elements in benzyl tellurocyanate and

its overall molecular weight.
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Element (Symbol) Count
Standard Atomic
Weight ( g/mol )

Total Contribution (
g/mol )

Carbon (C) 8 12.011[2][3][4] 96.088

Hydrogen (H) 7 1.008[4][5] 7.056

Nitrogen (N) 1 14.007[3][4][6][7] 14.007

Tellurium (Te) 1 127.60[8][9][10][11] 127.60

Benzyl Tellurocyanate

(C₈H₇NTe)
244.751

The calculated molecular weight of benzyl tellurocyanate is approximately 244.75 g/mol . This

value is consistent with the molecular weight provided by PubChem, which is 244.7 g/mol .[1]

Experimental Protocols
The determination of the molecular weight of benzyl tellurocyanate is primarily based on the

calculation from its chemical formula, which is confirmed by techniques such as mass

spectrometry.

Protocol for Molecular Weight Calculation:

Identify the chemical formula: The chemical formula for benzyl tellurocyanate is C₈H₇NTe.

[1]

Determine the atomic weights: Obtain the standard atomic weights for each element from the

periodic table:

Carbon (C): 12.011 g/mol [2][3][4]

Hydrogen (H): 1.008 g/mol [4][5]

Nitrogen (N): 14.007 g/mol [3][4][6][7]

Tellurium (Te): 127.60 g/mol [8][9][10][11]
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Calculate the total mass for each element: Multiply the atomic weight of each element by the

number of atoms of that element in the molecule.

C: 8 * 12.011 = 96.088 g/mol

H: 7 * 1.008 = 7.056 g/mol

N: 1 * 14.007 = 14.007 g/mol

Te: 1 * 127.60 = 127.60 g/mol

Sum the masses: Add the total masses of all elements to determine the molecular weight of

the compound.

Molecular Weight = 96.088 + 7.056 + 14.007 + 127.60 = 244.751 g/mol

Visualization of Molecular Weight Calculation
The following diagram illustrates the workflow for calculating the molecular weight of benzyl
tellurocyanate.
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Caption: Workflow for calculating the molecular weight of benzyl tellurocyanate.
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Disclaimer: This document focuses solely on the molecular weight of benzyl tellurocyanate
based on available chemical data. Information regarding its biological activity, signaling

pathways, or specific experimental protocols in a drug development context is not available in

the provided search results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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